Cas no 1807068-30-9 (2-Mercapto-3-methylisonicotinonitrile)

• Product Name: 2-Mercapto-3-methylisonicotinonitrile
• CAS No: 1807068-30-9
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 4904145
• Update Time: 2023-08-21

2-Mercapto-3-methylisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-3-methylisonicotinonitrile

• Inchi： 1S/C7H6N2S/c1-5-6(4-8)2-3-9-7(5)10/h2-3H,1H3,(H,9,10)
• InChI Key： WFZDJQVJYCDAHD-UHFFFAOYSA-N
• SMILES： S=C1C(C)=C(C#N)C=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 277
• XLogP3: 0.6
• Topological Polar Surface Area: 67.9